Cas no 825628-49-7 (2-Butanol, 1-[(trifluoromethyl)thio]-)

• Product Name: 2-Butanol, 1-[(trifluoromethyl)thio]-
• CAS No: 825628-49-7
• MF: C₅H₉F₃OS
• MW: 174.184571027756
• CID: 688388
• PubChem ID: 71418140
• Update Time: 2025-04-19

2-Butanol, 1-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-[(trifluoromethyl)thio]-
• 1-(trifluoromethylsulfanyl)butan-2-ol
• DTXSID30837467
• 825628-49-7
• 1-[(Trifluoromethyl)sulfanyl]butan-2-ol

• Inchi： 1S/C5H9F3OS/c1-2-4(9)3-10-5(6,7)8/h4,9H,2-3H2,1H3
• InChI Key： UGRQLUKMYPICOT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)CC(CC)O

Computed Properties

• Exact Mass: 174.03262057g/mol
• Monoisotopic Mass: 174.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes Trihalomethanes